Cas no 388113-93-7 (tert-butyl N-(3-methyl-2-oxobutyl)carbamate)

tert-butyl N-(3-methyl-2-oxobutyl)carbamate structure
388113-93-7 structure
Product Name:tert-butyl N-(3-methyl-2-oxobutyl)carbamate
CAS No:388113-93-7
MF:C10H19NO3
MW:201.262763261795
MDL:MFCD18969049
CID:298861
PubChem ID:22718430
Update Time:2025-09-27

tert-butyl N-(3-methyl-2-oxobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(3-methyl-2-oxobutyl)-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl N-(3-methyl-2-oxobutyl)carbamate
    • tert-Butyl(3-methyl-2-oxobutyl)carbamate
    • 4-tert.-butoxycarbonylamino-2-methyl-3-butanone
    • CS-0272303
    • AKOS014329405
    • EN300-119484
    • 388113-93-7
    • DJCKBSARRCKOLD-UHFFFAOYSA-N
    • tert-Butyl (3-methyl-2-oxobutyl)carbamate
    • SCHEMBL6818874
    • MDL: MFCD18969049
    • Inchi: 1S/C10H19NO3/c1-7(2)8(12)6-11-9(13)14-10(3,4)5/h7H,6H2,1-5H3,(H,11,13)
    • InChI Key: DJCKBSARRCKOLD-UHFFFAOYSA-N
    • SMILES: O(C(NCC(C(C)C)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 201.13649347g/mol
  • Monoisotopic Mass: 201.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.4Ų

tert-butyl N-(3-methyl-2-oxobutyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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tert-butyl N-(3-methyl-2-oxobutyl)carbamate
388113-93-7 95%
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Enamine
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tert-butyl N-(3-methyl-2-oxobutyl)carbamate
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Enamine
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tert-butyl N-(3-methyl-2-oxobutyl)carbamate
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Enamine
EN300-119484-1.0g
tert-butyl N-(3-methyl-2-oxobutyl)carbamate
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Enamine
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Enamine
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Enamine
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eNovation Chemicals LLC
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